Cas no 2137623-17-5 (Phenol, 2-chloro-4-(1-ethoxyethenyl)-)

• Product Name: Phenol, 2-chloro-4-(1-ethoxyethenyl)-
• CAS No: 2137623-17-5
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 5896556
• PubChem ID: 165467824
• Update Time: 2025-05-19

Phenol, 2-chloro-4-(1-ethoxyethenyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-chloro-4-(1-ethoxyethenyl)-
• EN300-803601
• 2-chloro-4-(1-ethoxyethenyl)phenol
• 2137623-17-5

• Inchi： 1S/C10H11ClO2/c1-3-13-7(2)8-4-5-10(12)9(11)6-8/h4-6,12H,2-3H2,1H3
• InChI Key： SWDOLVQDRJMUEH-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C(OCC)=C)C=C1Cl

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 285.7±35.0 °C(Predicted)
• pka: 9.08±0.35(Predicted)

Additional information on Phenol, 2-chloro-4-(1-ethoxyethenyl)-

Phenol, 2-chloro-4-(1-ethoxyethenyl)- (CAS No. 2137623-17-5): A Versatile Intermediate in Modern Chemical Synthesis

Phenol, 2-chloro-4-(1-ethoxyethenyl)-, identified by its Chemical Abstracts Service (CAS) number CAS No. 2137623-17-5, is a significant intermediate in the realm of organic synthesis and pharmaceutical development. This compound, characterized by its chloro and ethoxyethenyl substituents, exhibits unique chemical properties that make it valuable in the synthesis of various bioactive molecules.

The structure of Phenol, 2-chloro-4-(1-ethoxyethenyl)- consists of a phenolic ring substituted with a chlorine atom at the 2-position and an ethoxyethenyl group at the 4-position. This arrangement imparts a high degree of reactivity, making it a versatile building block for further functionalization. The presence of both electron-withdrawing and electron-donating groups enhances its utility in constructing complex molecular architectures.

In recent years, there has been growing interest in the applications of Phenol, 2-chloro-4-(1-ethoxyethenyl)- in pharmaceutical research. Its reactivity allows for the facile introduction of various functional groups, making it a valuable precursor in the synthesis of drug candidates. For instance, the chloro substituent can be readily displaced by nucleophiles, enabling the formation of carbon-carbon bonds essential for drug molecule construction.

One of the most compelling aspects of Phenol, 2-chloro-4-(1-ethoxyethenyl)- is its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with enhanced biological activity. For example, derivatives of this compound have been explored as potential inhibitors of enzymes involved in inflammatory pathways. The ethoxyethenyl group provides a handle for further modifications, allowing chemists to fine-tune the pharmacokinetic properties of their synthetic targets.

The synthesis of Phenol, 2-chloro-4-(1-ethoxyethenyl)- typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions and regioselective functionalization have been particularly useful in constructing the desired molecular framework.

The versatility of Phenol, 2-chloro-4-(1-ethoxyethenyl)- extends beyond pharmaceutical applications. It has also found utility in materials science, where its ability to undergo polymerization reactions makes it a candidate for developing novel polymers with tailored properties. These polymers could find applications in coatings, adhesives, and other industrial materials where specific chemical functionalities are required.

In conclusion, Phenol, 2-chloro-4-(1-ethoxyethenyl)- (CAS No. 2137623-17-5) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features and reactivity make it an indispensable tool for chemists and biologists working on the development of new drugs and materials. As research continues to uncover new synthetic strategies and applications, the importance of this compound is likely to grow even further.